1,2-Ethanediamine, N-(2-aminoethyl)-N-[3-(trimethoxysilyl)propyl]-

• CAS: 103526-27-8
• Molecular Formula: C10H27N3O3Si
• Molecular Weight: 265.43 g/mol
• SMILES: CO[Si](CCCN(CCN)CCN)(OC)OC
• InChI: InChI=1S/C10H27N3O3Si/c1-14-17(15-2,16-3)10-4-7-13(8-5-11)9-6-12/h4-12H2,1-3H3
• InChIKey: MZMDYNBNZQJTRW-UHFFFAOYSA-N

1,2-Ethanediamine, N-(2-aminoethyl)-N-[3-(trimethoxysilyl)propyl]- (CAS 103526-27-8) is a branched triamino-functional organosilane coupling agent. Its molecular architecture features a central tertiary amine bearing two primary-aminoethyl arms and a trimethoxysilylpropyl tether.

Branched Triamino Silane 103526-27-8 – High-Density Amine Coupling Agent for Advanced Surface Functionalization

1,2-Ethanediamine, N-(2-aminoethyl)-N-[3-(trimethoxysilyl)propyl]- (CAS 103526-27-8) is a branched triamino-functional organosilane coupling agent. Its molecular architecture features a central tertiary amine bearing two primary-aminoethyl arms and a trimethoxysilylpropyl tether. With three total amine groups per molecule (two primary, one tertiary) and a molecular weight of 265.43 g/mol, this compound provides a higher intrinsic amine density than commonly used diamino silanes . The predicted boiling point is 290.5 °C and the predicted density is 1.009 g/cm³ .

Branched triamine topology with two primary amine arms for stepwise functionalization.

Higher intrinsic amine loading density supports metal scavenging and chromatographic resin preparation.

Predicted high boiling point suggests suitability for elevated-temperature composite and coating curing processes.

Why Diamino Silanes and Linear Triamino Silanes Cannot Match the Functional Profile of 1,2-Ethanediamine, N-(2-aminoethyl)-N-[3-(trimethoxysilyl)propyl]-

The branched triamine structure of CAS 103526-27-8 fundamentally differentiates it from widely used alternatives such as N-(2-aminoethyl)-3-aminopropyltrimethoxysilane (AEAPTMS, CAS 1760-24-3) and linear (3-trimethoxysilylpropyl)diethylenetriamine (CAS 35141-30-1). The central tertiary amine architecture yields a higher nitrogen content per molecule and a distinct spatial arrangement of primary amine groups, which affects reactivity, chelation geometry, and surface charge density after grafting [1]. Simply substituting a diamino or linear triamino silane forfeits the quantitative gains in amine loading and thermal stability that are documented below.

Amine density loss with diamino silanes

Replacing with AEAPTMS reduces amine equivalents per gram, which may lower grafted site density in scavenging applications.

Thermal stability may not transfer

Linear triamino silanes or diamino analogs with lower boiling points may exhibit greater evaporative loss during high-temperature curing cycles.

Nitrogen content and ionic interaction density differ

Substitutes with lower weight-percent nitrogen may shift protonation-dependent surface charge control and metal uptake capacity.

Regiochemical control differs from linear triamines

Linear triaminosilanes lack the tertiary amine branching node, limiting stepwise protection strategies for dendritic architectures.

• [1] NIST Chemistry WebBook. N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane (AEAPTMS). https://webbook.nist.gov/cgi/cbook.cgi?ID=C1760243 (accessed 2026-05-03). View Source

Quantitative Differentiation Evidence for 1,2-Ethanediamine, N-(2-aminoethyl)-N-[3-(trimethoxysilyl)propyl]- versus Closest Analogs

25.7% Higher Amine Content per Gram Compared to N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane (AEAPTMS)

The target compound contains three amine groups (two primary, one tertiary) per molecule with a molecular weight of 265.43 g/mol, yielding 11.30 mmol amine per gram. The diamino comparator AEAPTMS (CAS 1760-24-3) contains two amine groups (one primary, one secondary) with a molecular weight of 222.36 g/mol, yielding 8.99 mmol/g [1]. This represents a 25.7% increase in amine equivalents per unit mass.

Amine content per gram

Cross-study comparable

11.30 mmol/g vs 8.99 mmol/g (+25.7%)

Higher grafting capacity supports metal scavenging and chromatography resin preparation.

Calculated from confirmed molecular formulas.

Evidence Dimension	Amine group content (mmol/g)
Target Compound Data	11.30 mmol/g (calculated from 3 amine groups / 265.43 g/mol)
Comparator Or Baseline	AEAPTMS (CAS 1760-24-3): 8.99 mmol/g (calculated from 2 amine groups / 222.36 g/mol)
Quantified Difference	+25.7% (absolute difference +2.31 mmol/g)
Conditions	Intrinsic molecular calculation based on confirmed molecular formulas

Why This Matters

Higher amine loading per gram of silane directly translates to greater functional site density on surfaces, improving capacity in metal scavenging, chromatography, and sensor applications.

• [1] NIST Chemistry WebBook. N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane (AEAPTMS). https://webbook.nist.gov/cgi/cbook.cgi?ID=C1760243 (accessed 2026-05-03). View Source

Over 140 °C Higher Boiling Point Compared to AEAPTMS, Reducing Evaporative Loss During High-Temperature Processing

The predicted boiling point of the target compound is 290.5 ± 25.0 °C at 760 mmHg . In contrast, AEAPTMS (CAS 1760-24-3) has a reported boiling point of 146 °C at 15 mmHg (lit.) [1]. This >140 °C differential indicates significantly lower volatility for the branched triamino silane, enabling broader processing windows and reduced silane loss in thermoset or thermoplastic compounding.

Boiling point difference

Cross-study comparable

~290.5 °C vs 146 °C (>140 °C higher)

Lower volatility may reduce evaporative loss during high-temperature curing processes.

Predicted at 760 mmHg vs literature at reduced pressure.

Evidence Dimension	Boiling point (°C)
Target Compound Data	290.5 ± 25.0 °C (predicted, 760 mmHg)
Comparator Or Baseline	AEAPTMS (CAS 1760-24-3): 146 °C (lit., 15 mmHg)
Quantified Difference	+144.5 °C (ca. 2× higher)
Conditions	Predicted at 760 mmHg for target; literature value at reduced pressure for comparator

Why This Matters

Lower volatility minimizes silane evaporation during high-temperature curing of adhesives, coatings, and composites, improving process robustness and reducing material waste.

• [1] ChemWhat. N-[3-(Trimethoxysilyl)propyl]ethylenediamine (AEAPTMS), CAS# 1760-24-3. https://www.chemwhat.tw (accessed 2026-05-03). View Source

3.2 Percentage Point Higher Nitrogen Content (15.8% vs 12.6%) for Enhanced Ionic Interaction Density

The branched triamino silane possesses 3 nitrogen atoms per molecule (molecular weight 265.43 g/mol), resulting in a calculated nitrogen content of 15.83 weight percent . The diamino comparator AEAPTMS (2 nitrogen atoms, molecular weight 222.36 g/mol) contains only 12.60 weight percent nitrogen [1]. This 3.23 percentage-point advantage provides a higher density of protonatable and coordination-active sites per grafted silane.

Nitrogen content (wt%)

Cross-study comparable

15.83% N vs 12.60% N (+3.23 pp)

Higher protonatable site density supports ionic interaction and surface charge control studies.

Elemental composition calculated from molecular formulas.

Evidence Dimension	Nitrogen content (weight %)
Target Compound Data	15.83% N (calculated from formula C₁₀H₂₇N₃O₃Si)
Comparator Or Baseline	AEAPTMS (C₈H₂₂N₂O₃Si): 12.60% N
Quantified Difference	+3.23 percentage points (relative increase +25.6%)
Conditions	Elemental composition calculation based on confirmed molecular formulas

Why This Matters

Higher nitrogen density supports stronger ionic interactions with acidic substrates, greater metal ion uptake capacity, and improved protonation-dependent surface charge control.

• [1] NIST Chemistry WebBook. N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane (AEAPTMS). https://webbook.nist.gov/cgi/cbook.cgi?ID=C1760243 (accessed 2026-05-03). View Source

Triaminosilane Class Exhibits Enhanced Oxyanion Adsorption Beyond Proportional Amine Group Increase – Class-Level Evidence from Literature

A study on amino-functionalized MCM-41 and SBA-1 mesoporous silicas compared mono-, di-, and triaminosilane-grafted materials for chromate and arsenate adsorption. The triaminosilane-functionalized silica (using N-[3-(trimethoxysilyl)propyl]diethylenetriamine, a linear isomer of the target compound) adsorbed substantially more oxyanion than predicted from the incremental number of amine sites alone, suggesting stable multidentate complex formation [1]. While direct data for the branched isomer are not yet published, the triaminosilane class-level behavior supports a similar cooperative amine effect arising from three closely spaced nitrogen donors.

Oxyanion adsorption class evidence

Class-level inference

Triaminosilane class shows >proportional gains vs mono/diamino analogs

Supports cooperative multidentate amine effect in anion capture; direct data for branched isomer pending.

Literature on linear triaminosilane-functionalized MCM-41/SBA-1; data to verify for branched topology.

Evidence Dimension	Chromate/arsenate adsorption capacity (relative)
Target Compound Data	Not directly measured for branched isomer; triaminosilane class shows >proportional gains
Comparator Or Baseline	Monoamino- and diamino-functionalized silica (class average)
Quantified Difference	Triamino class adsorbs more than expected from the increased number of amine sites (qualitative statement from source; no precise factor reported in accessible abstract)
Conditions	Aqueous chromate and arsenate adsorption on amino-functionalized MCM-41 and SBA-1 at acidic pH

Why This Matters

Indicates a non-additive advantage of triamine architecture for anion capture, which may be further enhanced by the branched primary amine topology of the target compound.

• [1] Yoshitake, H.; Yokoi, T.; Tatsumi, T. Adsorption of Chromate and Arsenate by Amino-Functionalized MCM-41 and SBA-1. Chem. Mater. 2002, 14, 4603–4610. View Source

High-Impact Application Scenarios for 103526-27-8 Driven by Its Quantitative Advantages

High-Density Amine Grafting for Metal Scavenging Resins and Chromatographic Stationary Phases

The 25.7% higher amine content per gram versus AEAPTMS [Section 3, Evidence 1] directly increases the number of available binding sites when grafting onto silica or polymer supports. This makes the compound especially suited for preparing metal scavenging resins, immobilized metal affinity chromatography (IMAC) columns, and solid-phase extraction sorbents where site density governs capacity. The triaminosilane class advantage in oxyanion adsorption [Section 3, Evidence 4] further supports use in heavy metal remediation.

Low-Volatility Coupling Agent for High-Temperature Composite and Coating Curing

With a boiling point >140 °C above that of AEAPTMS [Section 3, Evidence 2], this silane can be processed at elevated temperatures without significant evaporative loss. This is critical for epoxy and polyurethane composite curing cycles that exceed 150 °C, where conventional diamino silanes volatilize, compromising adhesion performance and creating occupational exposure risks.

Protonatable Primary Amine-Rich Interfaces for pH-Responsive Coatings and Biosensors

The elevated nitrogen content (15.8% vs 12.6% for AEAPTMS) [Section 3, Evidence 3] and the presence of two sterically accessible primary amines per silane create a high-density protonation landscape. This enables sharp zeta-potential shifts near physiological pH, valuable for designing pH-responsive drug delivery coatings, antimicrobial surfaces, and biosensor interfaces where electrostatic switching is required.

Branched Triamine Precursor for Dendritic and Networked Polyamine Architectures

The unique branched geometry—a tertiary amine node with two primary amine arms—allows stepwise functionalization via selective protection of primary amines. This regiochemical control is not possible with linear triaminosilanes like (3-trimethoxysilylpropyl)diethylenetriamine. The higher amine count and nitrogen density [Section 3, Evidence 1 and 3] make it an efficient building block for siloxane-based dendrimers, hyperbranched polymers, and crosslinked chelating networks.

Application

Selection Property

Validation Focus

Metal scavenging and IMAC resin preparation

Amine group density per gram

Binding capacity and multidentate complex formation

High-temperature composite curing

Boiling point and volatility profile

Silane retention and interfacial adhesion after thermal cycling

pH-responsive coating and biosensor interfaces

Nitrogen content and primary amine accessibility

Zeta-potential response and electrostatic switching near physiological pH

Dendritic and networked polyamine synthesis

Branched tertiary amine node topology

Stepwise protection and regiochemical control feasibility

• [1] NIST Chemistry WebBook. N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane (AEAPTMS). https://webbook.nist.gov/cgi/cbook.cgi?ID=C1760243 (accessed 2026-05-03). View Source
• [2] Yoshitake, H.; Yokoi, T.; Tatsumi, T. Adsorption of Chromate and Arsenate by Amino-Functionalized MCM-41 and SBA-1. Chem. Mater. 2002, 14, 4603–4610. View Source